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Compound of Interest

Compound Name:
3-Fluoro-4-

methylphenylacetonitrile

Cat. No.: B1304802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Fluoro-4-methylphenylacetonitrile, alongside a proposed synthesis protocol

and standard analytical methods for its characterization. This document is intended to serve as

a valuable resource for researchers and professionals engaged in organic synthesis, medicinal

chemistry, and drug development.

Chemical Identity and Properties
3-Fluoro-4-methylphenylacetonitrile is a fluorinated aromatic nitrile. The presence of the

fluorine atom and the methyl group on the phenyl ring, combined with the reactivity of the nitrile

functional group, makes it a potentially valuable building block in the synthesis of more

complex molecules, particularly in the pharmaceutical and agrochemical industries.

Table 1: Physicochemical Properties of 3-Fluoro-4-methylphenylacetonitrile
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Property Value Source

Chemical Formula C₉H₈FN [1][2][3]

Molecular Weight 149.17 g/mol [1][2]

CAS Number 261951-73-9 [1][2]

Appearance White powder or liquid [4]

Density 1.095 g/cm³ [1]

Flash Point 93.5 °C [1]

SMILES CC1=C(F)C=C(CC#N)C=C1 [3]

Storage Sealed in dry, 2-8°C [3]

Synthesis Protocol
While a specific, detailed experimental protocol for the synthesis of 3-Fluoro-4-
methylphenylacetonitrile is not readily available in the reviewed literature, a plausible

synthetic route can be derived from established chemical transformations and patent literature

for analogous compounds. A common and effective method for the synthesis of benzyl

cyanides is the nucleophilic substitution of a benzyl halide with a cyanide salt.

Proposed Synthesis:

The synthesis of 3-Fluoro-4-methylphenylacetonitrile can be envisioned starting from the

commercially available 3-Fluoro-4-methylbenzaldehyde. The logical synthetic progression

would involve the reduction of the aldehyde to the corresponding benzyl alcohol, followed by

conversion to a benzyl halide (e.g., bromide), and finally, cyanation.

Logical Synthesis Workflow:
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(e.g., NaBH4, MeOH)
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(e.g., PBr3 or HBr)

3-Fluoro-4-methylphenylacetonitrile

Cyanation
(e.g., NaCN, DMSO)

Purification

Structural Characterization
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FT-IR Spectroscopy

Mass Spectrometry

HPLC Analysis

GC-MS Analysis
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3-Fluoro-4-methylphenylacetonitrile
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High-Throughput Screening
(e.g., against kinases, GPCRs)

Identify 'Hit' Compounds
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Preclinical Candidate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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